Cas no 2227772-45-2 ((2R)-1-(1H-indazol-3-yl)propan-2-amine)

• Product Name: (2R)-1-(1H-indazol-3-yl)propan-2-amine
• CAS No: 2227772-45-2
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 6475533
• PubChem ID: 165713456
• Update Time: 2025-10-29

(2R)-1-(1H-indazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(1H-indazol-3-yl)propan-2-amine
• 2227772-45-2
• EN300-1803912

• Inchi： 1S/C10H13N3/c1-7(11)6-10-8-4-2-3-5-9(8)12-13-10/h2-5,7H,6,11H2,1H3,(H,12,13)/t7-/m1/s1
• InChI Key： TTYZMLXYSCHQER-SSDOTTSWSA-N
• SMILES： N1C(=C2C=CC=CC2=N1)C[C@@H](C)N

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7Ų

Additional information on (2R)-1-(1H-indazol-3-yl)propan-2-amine

Introduction to (2R)-1-(1H-indazol-3-yl)propan-2-amine and Its Significance in Modern Chemical Research

(2R)-1-(1H-indazol-3-yl)propan-2-amine, with the CAS number 2227772-45-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug discovery and therapeutic development. The indazole moiety and the chiral propanamine group contribute to its diverse chemical reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The indazole ring, a fused heterocyclic system consisting of an azole ring linked to a benzene ring, is known for its presence in numerous pharmacologically active compounds. Its ability to interact with biological targets such as enzymes and receptors makes it a privileged structure in medicinal chemistry. In particular, the 3-position of the indazole ring often serves as a site for functionalization, enhancing the molecule's potential therapeutic efficacy.

The chiral propanamine group in (2R)-1-(1H-indazol-3-yl)propan-2-amine adds another layer of complexity and interest. Chirality is a fundamental aspect of many biologically active compounds, with enantiomers often exhibiting distinct pharmacological profiles. The (R)-configuration at the propanamine center suggests that this compound may have specific interactions with biological systems that are influenced by its stereochemistry. This feature is particularly important in drug development, where enantiomeric purity can significantly impact efficacy and safety.

Recent research has highlighted the importance of indazole derivatives in various therapeutic areas. For instance, studies have shown that indazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural versatility of indazole allows for modifications that can fine-tune its biological activity, making it an attractive scaffold for drug design. The compound (2R)-1-(1H-indazol-3-yl)propan-2-amine represents a promising example of how structural modifications can lead to novel bioactive molecules.

In the context of drug discovery, the synthesis and characterization of such compounds are crucial steps in understanding their potential applications. The CAS number 2227772-45-2 provides a unique identifier for this compound, facilitating its recognition and study in scientific literature. Researchers often rely on such identifiers to ensure accuracy and consistency in their work, especially when collaborating across different institutions or publishing findings.

The synthesis of (2R)-1-(1H-indazol-3-yl)propan-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, are often employed to introduce the desired stereochemical configuration. These methods not only enhance the efficiency of synthesis but also contribute to the development of more sustainable chemical processes.

The biological evaluation of (2R)-1-(1H-indazol-3-yl)propan-2-amine is another critical aspect of its study. In vitro assays are commonly used to assess its interaction with biological targets such as enzymes and receptors. These studies can provide valuable insights into its potential therapeutic effects and mechanisms of action. Additionally, preclinical studies in animal models help to evaluate its safety profile and pharmacokinetic properties before moving to human trials.

The integration of computational methods into drug discovery has also played a significant role in understanding the properties of compounds like (2R)-1-(1H-indazol-3-yl)propan-2-amine. Molecular modeling techniques allow researchers to predict how a molecule will interact with biological targets at the atomic level. This approach can accelerate the drug discovery process by identifying promising candidates early on and reducing the need for extensive experimental testing.

In conclusion, (2R)-1-(1H-indazol-3-yloctanpropanamino) is a compound with significant potential in pharmaceutical research. Its unique structure, characterized by an indazole ring and a chiral propanamine group, makes it an interesting candidate for further study. The CAS number 22277724552 serves as a crucial identifier for this molecule, facilitating its recognition and study in scientific literature. As research continues to uncover new applications for indazole derivatives, compounds like (R)-configurations at propanamines will undoubtedly play an important role in the development of novel therapeutics.